Cas no 32705-71-8 (4-methyl-6-(1-piperazinyl)-2-pyrimidinamine)

• Product Name: 4-methyl-6-(1-piperazinyl)-2-pyrimidinamine
• CAS No: 32705-71-8
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• MDL: MFCD08753415
• CID: 1088076
• PubChem ID: 13920265
• Update Time: 2025-08-05

4-methyl-6-(1-piperazinyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(piperazin-1-yl)pyrimidin-2-amine
• 4-methyl-6-piperazin-1-ylpyrimidin-2-amine
• DB-195850
• CS-0367340
• 32705-71-8
• 4-methyl-6-(1-piperazinyl)-2-pyrimidinamine(SALTDATA: FREE)
• SCHEMBL1617816
• 4-methyl-6-(1-piperazinyl)-2-pyrimidinamine
• AKOS000284139
• MFCD08753415
• DTXSID00552498

• MDL： MFCD08753415
• Inchi： 1S/C9H15N5/c1-7-6-8(13-9(10)12-7)14-4-2-11-3-5-14/h6,11H,2-5H2,1H3,(H2,10,12,13)
• InChI Key： JVBXKKVXYCSITR-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(N)N=2)CCNCC1

Computed Properties

• Exact Mass: 193.13295
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines